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Identified Compound and Structural Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: C28H20CI2N403
Cat. No.: S13115936

The compound ethyl (3E)-5-(4-chlorophenyl)-3-{[(4-chlorophenyl)formamido]imino}-7-methyl-
2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate has the molecular formula C28H20CI2N403 [1].

Key crystallographic information from the single-crystal X-ray diffraction study is summarized in the table

below [1].

Crystallographic
y grap Value / Description

Parameter

Crystal System Monoclinic

Space Group P21/c

Unit Cell Dimensions Not fully specified in abstract

Hirshfeld Surface H---H (30.9%), Cl-+-H/H---Cl (20.7%), C---H/H:+-C (16.8%), O-+-H/H---O
Analysis (11.4%)

The workflow for determining this crystal structure is outlined below.
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How to Proceed in Finding a Synthesis Protocol

Given that a direct protocol is not available, here are practical steps you can take to locate the necessary

information;

¢ Retrieve the Full Paper: The details of the synthesis might be described in the experimental section
of the full publication. You can access it using the DOI: 10.1107/s205698902200603x [1].

¢ Refine Your Search: Use the full chemical name of the compound as a search query. Exploring
specialized databases like SciFinder, Reaxys, or PubMed Central may yield more targeted results
than a general internet search.
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e Consult Related Literature: The synthesis likely involves constructing the thiazolopyrimidine core.
Search results indicate that multi-component reactions catalyzed by nanomaterials (e.g., barium
silicate nanopatrticles [2]) or reactions using Vilsmeier reagent [3] are modern, efficient methods for
forming similar complex heterocycles. These could provide valuable analogies for developing your
own protocol.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b13115936#c28h20cl2n403-

synthesis-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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